Cas no 34561-23-4 ( )

• Product Name: &nbsp
• CAS No: 34561-23-4
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 919332
• PubChem ID: 351393
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-N,4-N-bis(3-methylbutyl)benzene-1,4-diamine
• N,N-bis(3-methylbutyl)benzene-1,4-diamine
• NSC521552
• DS-002134
• SCHEMBL25443755
• 34561-23-4
• NSC-521552
• DTXSID70325893
•  

• Inchi： 1S/C16H28N2/c1-13(2)9-11-17-15-5-7-16(8-6-15)18-12-10-14(3)4/h5-8,13-14,17-18H,9-12H2,1-4H3
• InChI Key： MKLSUOCXJRXWBH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NCCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 248.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines